Andropanoside
Andropanoside
Brand Name:
Vulcanchem
CAS No.:
82209-72-1
VCID:
VC0147702
InChI:
InChI=1S/C26H40O9/c1-14-4-7-18-25(2,16(14)6-5-15-9-11-33-23(15)32)10-8-19(28)26(18,3)13-34-24-22(31)21(30)20(29)17(12-27)35-24/h9,16-22,24,27-31H,1,4-8,10-13H2,2-3H3/t16-,17-,18+,19-,20-,21+,22-,24-,25+,26+/m1/s1
SMILES:
CC12CCC(C(C1CCC(=C)C2CCC3=CCOC3=O)(C)COC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C26H40O9
Molecular Weight:
496.597
Andropanoside
CAS No.: 82209-72-1
Reference Standards
VCID: VC0147702
Molecular Formula: C26H40O9
Molecular Weight: 496.597
CAS No. | 82209-72-1 |
---|---|
Product Name | Andropanoside |
Molecular Formula | C26H40O9 |
Molecular Weight | 496.597 |
IUPAC Name | 4-[2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5,8a-dimethyl-2-methylidene-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethyl]-2H-furan-5-one |
Standard InChI | InChI=1S/C26H40O9/c1-14-4-7-18-25(2,16(14)6-5-15-9-11-33-23(15)32)10-8-19(28)26(18,3)13-34-24-22(31)21(30)20(29)17(12-27)35-24/h9,16-22,24,27-31H,1,4-8,10-13H2,2-3H3/t16-,17-,18+,19-,20-,21+,22-,24-,25+,26+/m1/s1 |
Standard InChIKey | MEEPUSVTMHGIPC-MVGASCEISA-N |
SMILES | CC12CCC(C(C1CCC(=C)C2CCC3=CCOC3=O)(C)COC4C(C(C(C(O4)CO)O)O)O)O |
Appearance | Powder |
PubChem Compound | 44575270 |
Last Modified | Nov 13 2021 |
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